Cas no 130486-85-0 (2-Heptanone,7-hydroxy-6-methyl-, (6S)-)

• Product Name: 2-Heptanone,7-hydroxy-6-methyl-, (6S)-
• CAS No: 130486-85-0
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 102603
• PubChem ID: 14078300
• Update Time: 2025-04-18

2-Heptanone,7-hydroxy-6-methyl-, (6S)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone,7-hydroxy-6-methyl-, (6S)-
• 2-Heptanone, 7-hydroxy-6-methyl-, (S)- (9CI)
• (6S)-7-Hydroxy-6-methylheptan-2-one
• SCHEMBL2400711
• 130486-85-0

• Inchi： 1S/C8H16O2/c1-7(6-9)4-3-5-8(2)10/h7,9H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key： GWRSINQMTFUHBY-ZETCQYMHSA-N
• SMILES： OC[C@@H](C)CCCC(C)=O

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3